Cas no 100860-46-6 (1,3,5-Benzenetriamine, 2-methoxy-)

1,3,5-Benzenetriamine, 2-methoxy- structure
100860-46-6 structure
Product Name:1,3,5-Benzenetriamine, 2-methoxy-
CAS No:100860-46-6
MF:C7H11N3O
MW:153.181740999222
CID:124268
PubChem ID:53688598
Update Time:2025-04-18

1,3,5-Benzenetriamine, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetriamine, 2-methoxy-
    • SCHEMBL16608098
    • 100860-46-6
    • 1,3,5-benzenetriamine,2-methoxy-
    • Inchi: 1S/C7H11N3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,8-10H2,1H3
    • InChI Key: BLQUEUYYFDSGIF-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(=CC=1N)N)N

Computed Properties

  • Exact Mass: 153.09033
  • Monoisotopic Mass: 153.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 87.3Ų

Experimental Properties

  • PSA: 87.29
  • LogP: 2.18540
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